Cas no 1956383-22-4 (DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE)

• Product Name: DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE
• CAS No: 1956383-22-4
• MF: C₁₄H₁₆INO₄S
• MW: 421.250615119934
• CID: 5153332
• Update Time: 2025-10-10

DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE

• Inchi： 1S/C14H16INO4S/c1-4-16-9(13(17)19-5-2)7-8-10(15)11(21-12(8)16)14(18)20-6-3/h7H,4-6H2,1-3H3
• InChI Key： WNPAVZSFJPDUEB-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(OCC)=O)=CC2C(I)=C(C(OCC)=O)SC1=2

Additional information on DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE

DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE: A Comprehensive Overview

The compound DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE (CAS No. 1956383-22-4) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of thiophene derivatives, which have gained significant attention in recent years due to their unique electronic properties and versatile chemical functionalities. The molecule features a thiophene ring fused with a pyrrole moiety, substituted with ethyl groups and an iodine atom at specific positions. These structural features contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of thienopyrrole derivatives in various fields, including materials science and pharmacology. For instance, researchers have explored the potential of this compound as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of the iodine atom in the structure introduces unique electronic properties, making it suitable for applications in optoelectronic devices. Additionally, the ethyl groups enhance solubility and stability, which are critical factors for practical applications.

In the pharmaceutical industry, DIETHYL 6-ETHYL-3-IODO-6H-THIENO[2,3-B]PYRROLE-2,5-DICARBOXYLATE has shown promise as a lead compound for drug development. Its ability to interact with biological systems through specific molecular pathways has been investigated in preclinical studies. For example, research has demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further studies are required to validate its therapeutic potential, these findings underscore its significance in drug discovery efforts.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thienopyrrole core through cyclization reactions and subsequent functionalization to introduce the ethyl and iodine substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the standards required for both academic research and industrial applications.

From an environmental perspective, understanding the fate and transport of DIETHYL 6-Ethyl derivatives is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds exhibit moderate biodegradability under specific conditions, which aligns with current sustainability goals in chemical manufacturing. However, further research is needed to fully characterize their environmental behavior and develop strategies for minimizing ecological risks.

In conclusion, DIETHYL 6-Ethyl derivatives represent a promising class of compounds with wide-ranging applications across multiple disciplines. As research continues to uncover new insights into their properties and functionalities, their role in advancing technology and medicine is expected to grow significantly.